Cas no 174422-17-4 (2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic acid)

• Product Name: 2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic acid
• CAS No: 174422-17-4
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 906130
• PubChem ID: 784829
• Update Time: 2025-08-05

2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic acid
• 2-(4-methoxyphenyl)-3H-benzimidazole-5-carboxylic acid
• 2-(2-PHENYLETHOXY)BENZOIC ACID
• 2-(4-METHOXYPHENYL)-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLIC ACID
• CHEMBL1672856
• SCHEMBL1662758
• DTXSID20354850
• 174422-17-4
• 2-(4-Methoxyphenyl)-1H-benzimidazole-6-carboxylic acid
• AKOS009356372
• 1H-Benzimidazole-6-carboxylic acid, 2-(4-methoxyphenyl)-

• Inchi： 1S/C15H12N2O3/c1-20-11-5-2-9(3-6-11)14-16-12-7-4-10(15(18)19)8-13(12)17-14/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key： VQGVZGRTDWXQJE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=NC2C=CC(C(=O)O)=CC=2N1

Computed Properties

• Exact Mass: 268.08500
• Monoisotopic Mass: 268.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 75.21000
• LogP: 2.93670

2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic acid Security Information

• Hazardous Material Identification：

Additional information on 2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic acid

2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic Acid: A Comprehensive Overview

The compound 2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic acid (CAS No. 174422-17-4) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds known for their versatile properties and wide-ranging applications in fields such as pharmacology, material science, and analytical chemistry. The presence of the methoxy group at the para position of the phenyl ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring its synthetic and functional properties.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery, particularly in the development of anti-cancer agents. The 5-carboxylic acid functionality in this compound provides a platform for further chemical modifications, enabling researchers to explore its potential as a building block for more complex molecules. For instance, the carboxylic acid group can be converted into esters or amides, which are commonly used in pharmaceuticals to improve bioavailability and targeting capabilities.

One of the most promising areas of research involving 2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic acid is its application in medicinal chemistry. Researchers have investigated its ability to inhibit key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are critical targets for developing drugs against Alzheimer's disease. Preliminary findings suggest that this compound exhibits moderate inhibitory activity, making it a valuable lead compound for further optimization.

In addition to its pharmacological applications, benzimidazole derivatives have also gained attention in materials science due to their unique electronic properties. The aromaticity and conjugation within the benzimidazole ring make these compounds suitable candidates for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The introduction of electron-donating groups like the methoxyphenyl moiety can further modulate the electronic characteristics of the molecule, enhancing its performance in these applications.

From a synthetic perspective, 2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic acid can be synthesized through various routes, including condensation reactions involving o-phenylenediamine derivatives and carboxylic acids. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments underscore the importance of sustainable chemistry practices in modern drug discovery and material synthesis.

The structural versatility of this compound also makes it an attractive candidate for use in supramolecular chemistry. Researchers have explored its ability to form self-assembled structures through hydrogen bonding and π–π interactions. Such self-assembled systems hold potential applications in drug delivery, sensing technologies, and molecular recognition.

Furthermore, benzimidazole derivatives have been studied for their antioxidant properties, which are crucial in preventing oxidative stress-related diseases. The presence of electron-rich groups like methoxyphenyl can enhance the radical scavenging ability of these compounds, making them promising candidates for nutraceuticals and cosmeceuticals.

In conclusion, 2-(4-Methoxyphenyl)-1H-benzimidazole-5-carboxylic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and functional studies, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.